4-[(4-Benzylpiperazin-1-yl)methyl]benzamide

• IUPAC Name: 4-[(4-benzylpiperazin-1-yl)methyl]benzamide
• InChI: InChI=1S/C19H23N3O/c20-19(23)18-8-6-17(7-9-18)15-22-12-10-21(11-13-22)14-16-4-2-1-3-5-16/h1-9H,10-15H2,(H2,20,23)
• InChI Key: CVINBJBPEVGRTC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol

Description

4-[(4-Benzylpiperazin-1-yl)methyl]benzamide, also known as BML-210, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzamides and is synthesized through a multistep process.

Scientific Research Applications

• Synthesis of New Amides : The compound has been used in the synthesis of new carboxylic acid amides containing an N-methylpiperazine fragment. These compounds have potential applications in the development of pharmaceuticals, particularly as intermediates in the synthesis of antileukemic agents like imatinib (Koroleva, Gusak, Ignatovich, & Ermolinskaya, 2011).

• Central Nervous System Receptors : Derivatives of this compound have been found to have promising interaction with σ1-receptors, which are significant in the study of the central nervous system. This suggests potential applications in the development of treatments for neurological disorders (Beduerftig, Weigl, & Wünsch, 2001).

• Key Precursor in Pharmaceutical Synthesis : The compound serves as a key synthetic intermediate for imatinib, a medication used to treat certain types of cancer. A practical and efficient synthesis method for this compound has been developed, which is crucial for large-scale production of imatinib (Koroleva et al., 2012).

• Antileukemic Activity : The compound's derivatives have been studied for their potential in antileukemic therapy. This research highlights the importance of such compounds in the development of new cancer treatments (Koroleva et al., 2011).

• Pharmaceutical Analysis : It has been used in the analysis of imatinib mesylate and related substances, indicating its relevance in quality control processes for pharmaceuticals (Ye et al., 2012).

• Nootropic Activity : Some derivatives of the compound have been tested for nootropic activity, which relates to cognitive enhancement and the treatment of cognitive disorders (Valenta, Urban, Taimr, & Polívka, 1994).

• Antipsychotic Drug Analogues : Analogues of this compound have been synthesized for their potential role in antipsychotic therapy, expanding its utility in mental health treatment (Kohara et al., 2002).

• Antimicrobial Activity : Some benzamide derivatives, including those related to "4-[(4-Benzylpiperazin-1-yl)methyl]benzamide", have shown promising antimicrobial activity, indicating potential use in the development of new antibiotics (Kuş, Soezuedoenmez, & Altanlar, 2009).

• Anticonvulsant Activity : Related benzamides have been synthesized and evaluated for anticonvulsant activity, suggesting their application in treating seizure disorders (Lambert, Hamoir, Hermans, & Poupaert, 1995).

• Anti-Influenza Virus Activity : Benzamide-based derivatives have shown significant anti-influenza virus activity, including against the H5N1 strain, demonstrating the compound's potential in antiviral therapy (Hebishy, Salama, & Elgemeie, 2020).